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Compound of Interest

Compound Name: Ethyl 2-oxobutanoate

Cat. No.: B100451 Get Quote

This guide provides essential safety protocols, personal protective equipment (PPE)

requirements, and operational procedures for the handling and disposal of Ethyl 2-
oxobutanoate. Adherence to these guidelines is critical for ensuring the safety of laboratory

personnel and the integrity of research.

Hazard Identification and Chemical Properties
Ethyl 2-oxobutanoate is a chemical compound that requires careful handling due to its

potential hazards. It is classified as harmful if swallowed, inhaled, or in contact with skin.[1] It is

also known to cause skin and serious eye irritation and may lead to respiratory irritation.[2]

Table 1: GHS Hazard Classifications for Ethyl 2-oxobutanoate
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Hazard Class Hazard Statement Signal Word

Acute Toxicity, Oral (Category

4)
H302: Harmful if swallowed Warning

Skin Corrosion/Irritation

(Category 2)
H315: Causes skin irritation Warning

Serious Eye Damage/Eye

Irritation (Category 2A)

H319: Causes serious eye

irritation
Warning

Acute Toxicity, Inhalation

(Category 4)
H332: Harmful if inhaled Warning

Specific target organ toxicity —

Single exposure

H335: May cause respiratory

irritation
Warning

Table 2: Physical and Chemical Properties of Ethyl 2-oxobutanoate

Property Value

CAS Number 15933-07-0

Molecular Formula C6H10O3

Molecular Weight 130.142 g/mol [1]

Appearance Liquid[3]

Boiling Point 162.0 ± 0.0 °C at 760 mmHg[1]

Flash Point 61.2 ± 15.9 °C[1]

Density 1.0 ± 0.1 g/cm³[1]

Vapor Pressure 2.2 ± 0.3 mmHg at 25°C[1]

Storage Temperature 2-8°C (Refrigerated)[1][3]

Personal Protective Equipment (PPE)
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The use of appropriate personal protective equipment is mandatory to prevent exposure.

Engineering controls, such as working in a chemical fume hood, should be the primary method

of exposure control.[1]

Table 3: Required Personal Protective Equipment (PPE)

Protection Type Specification

Eye/Face

Tightly fitting safety goggles or a face shield

approved under NIOSH (US) or EN 166 (EU)

standards.[4][5][6] An eyewash station must be

readily accessible.[2]

Hand

Chemical-resistant gloves (e.g., nitrile rubber).

[1] Gloves must be inspected for integrity before

each use and proper glove removal technique

must be followed.[4]

Body
Laboratory coat and protective clothing to

prevent skin contact.[1][2]

Respiratory

A respirator is not typically required in a well-

ventilated area.[2] However, a self-contained

breathing apparatus (SCBA) must be available

for emergency situations.[2]

Operational Plan: Handling Protocol
This step-by-step protocol must be followed to ensure the safe handling of Ethyl 2-
oxobutanoate.

Step 1: Preparation

Ensure the work area is clean and uncluttered.

Verify that a chemical fume hood is operational.[1]

Confirm that an emergency eyewash station and safety shower are accessible.[2]
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Assemble all necessary materials and equipment before starting.

Don the required PPE as specified in Table 3.

Step 2: Aliquoting and Handling

Conduct all handling and transfers of Ethyl 2-oxobutanoate inside a certified chemical fume

hood to minimize inhalation exposure.[1]

Use non-sparking tools and equipment to prevent ignition, as the substance is flammable.[5]

Ground and bond containers and receiving equipment to prevent static discharge.[5]

Avoid direct contact with skin, eyes, and clothing.[7]

Keep the container tightly closed when not in use.[5]

Step 3: Post-Handling

After handling, wash hands and any exposed skin thoroughly with soap and water.[1]

Clean the work area and any equipment used.

Properly remove and dispose of gloves and any other contaminated PPE.[4]

Store Ethyl 2-oxobutanoate in a tightly sealed container in a designated, refrigerated area

(2-8°C).[1][3]
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Step 1: Preparation
- Verify fume hood & safety showers

- Don appropriate PPE

Step 2: Handling
- Work inside chemical fume hood

- Use non-sparking tools
- Avoid contact

Step 3: Post-Handling
- Wash hands thoroughly

- Clean work area
- Store chemical properly

End

Start

Begin Procedure

Click to download full resolution via product page

Caption: Workflow for the safe handling of Ethyl 2-oxobutanoate.

Emergency and Disposal Plans
Immediate and appropriate action is crucial in the event of an emergency.

First Aid Measures
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Eye Contact: Immediately flush the eyes with running water for at least 15 minutes, holding

the eyelids open.[1][2] Seek immediate medical attention.[2]

Skin Contact: Remove all contaminated clothing and shoes at once.[2] Wash the affected

area immediately with plenty of soap and water for at least 15 minutes.[1] If irritation

develops or persists, consult a physician.[1]

Inhalation: Move the individual to fresh air.[1] If breathing is difficult or has stopped, provide

artificial respiration.[5] Seek medical attention.[2]

Ingestion: Wash out the mouth with water.[2] Do not induce vomiting.[8] If the person is

conscious, have them drink one or two glasses of water.[8] Seek immediate medical

attention.[2]

Accidental Release Measures
In case of a spill, evacuate the area and prevent unauthorized personnel from entering.[4]

Ventilate the area and eliminate all ignition sources.[5] Wearing full PPE, including respiratory

protection, contain the spill using an inert absorbent material like sand or vermiculite.[1] Collect

the material into a suitable, tightly closed container for disposal.[1][4] Do not allow the spill to

enter drains or waterways.[2]
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Exposure Event
(Spill, Splash, Inhalation)

Evacuate Area &
Remove Ignition Sources

Spill

Provide First Aid
(See Protocol)

Personnel Contact

Don Full PPE
(incl. Respirator)

Contain Spill with
Inert Absorbent

Collect Waste in
Sealed Container

Dispose of Waste
(See Protocol)

Seek Medical
Attention

Click to download full resolution via product page

Caption: Logical flow for responding to emergencies involving Ethyl 2-oxobutanoate.

Disposal Plan
All waste containing Ethyl 2-oxobutanoate must be treated as hazardous.
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Chemical Waste: Collect waste chemical in a suitable, labeled, and tightly sealed container.

[2] Arrange for collection by a licensed professional waste disposal company.[2][4]

Contaminated Materials: Any PPE, absorbent materials, or labware that has come into

contact with Ethyl 2-oxobutanoate must be disposed of as special hazardous waste.[2]

Regulations: Disposal must be conducted in strict accordance with all local, state, and

federal environmental regulations.[2][4] Do not dispose of down the drain or with general

waste.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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